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Compound of Interest

Compound Name: 3,5-Dinitropyridine-2-carbonitrile

Cat. No.: B14408892

Get Quote

Strategic Framework: The Dinitropyridine Scaffold
Dinitropyridine derivatives occupy a unique intersection between high-energy density materials

(HEDMs) and bioactive heterocyclic pharmacophores.[1][2] The electron-deficient nature of the

pyridine ring, further deactivated by two strong nitro electron-withdrawing groups (EWGs),

creates a chemical environment that resists standard electrophilic substitution but is highly

susceptible to nucleophilic attack.

For researchers in drug development and materials science, this duality presents a specific

challenge: Direct nitration of the pyridine core is kinetically unfavorable. Consequently, the

synthesis of novel derivatives requires "activation-deactivation" strategies—either activating the

ring for initial nitration or utilizing the nitro groups themselves to facilitate downstream

nucleophilic aromatic substitution (

).

Core Applications
Energetic Materials: 2,6-Diamino-3,5-dinitropyridine-1-oxide (ANPyO) and 2,6-

bis(picrylamino)-3,5-dinitropyridine (PYX) are thermally stable explosives.[2]
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Medicinal Chemistry: 3,5-Dinitropyridines serve as precursors for imidazo[4,5-b]pyridines

(potential CDK inhibitors) and other fused heterocycles.

Synthetic Architectures & Pathways[3]
To access novel derivatives, we employ two primary synthetic distinct logic streams.[3][4][5]

Pathway A: The Activation Route (Electrophilic
Substitution)
Since the pyridine nitrogen possesses a lone pair that can be protonated or complexed with

Lewis acids, the ring becomes electron-poor. To introduce nitro groups, we must first introduce

strong electron-donating groups (EDGs) like amines (-NH2) or hydroxyls (-OH), or oxidize the

nitrogen to an N-oxide (

), which pushes electron density into the 2- and 4-positions.

Pathway B: The Displacement Route ( )
Once the dinitropyridine core is established (specifically with a leaving group like chlorine at the

2- or 4-position), the ring becomes an excellent electrophile. The nitro groups stabilize the

Meisenheimer complex intermediate, allowing for the rapid library generation of derivatives

using amines, thiols, or alkoxides.
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Figure 1: Retrosynthetic logic flow for accessing dinitropyridine chemical space. The solid lines

represent the preferred high-yield pathways.
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Detailed Experimental Protocols
Protocol A: Synthesis of 2,6-Diamino-3,5-dinitropyridine-
1-oxide (ANPyO)
This protocol illustrates the "Activation Route." The N-oxide moiety not only facilitates the

introduction of nitro groups but also enhances the density and detonation velocity of the final

material.

Reagents: 2,6-Diaminopyridine, Acetic anhydride, Hydrogen peroxide (30%), Fuming nitric

acid, Sulfuric acid.

Step-by-Step Methodology:

Acetylation (Protection): Dissolve 2,6-diaminopyridine in acetic anhydride. Stir at reflux for 2

hours to generate 2,6-diacetamidopyridine. This protects the amines and prevents oxidation

side reactions.

N-Oxidation: Treat the protected intermediate with 30%

in acetic acid at 70°C. Monitor via TLC until the N-oxide spot appears.

Nitration (The Critical Step):

Safety: This step is highly exothermic. Use a blast shield.

Dissolve the N-oxide intermediate in concentrated

at 0°C.

Dropwise add fuming

while maintaining temperature

.

Allow to warm to room temperature and stir for 4 hours.
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Hydrolysis & Workup: Pour the reaction mixture onto crushed ice. The acidic environment

hydrolyzes the acetyl groups, yielding the free amine.

Purification: Neutralize with

to pH 4-5. The yellow precipitate (ANPyO) is filtered, washed with cold water, and
recrystallized from DMF/water.

Validation Checkpoint: The product should appear as bright yellow crystals. Decomposition

temperature (DSC) should be approx. 305-310°C.

Protocol B: Functionalization of 2-Chloro-3,5-
dinitropyridine via
This protocol illustrates the "Displacement Route" for creating medicinal chemistry libraries.

Reagents: 2-Chloro-3,5-dinitropyridine, Target Nucleophile (e.g., Morpholine, Aniline),

Triethylamine (TEA), Ethanol or Acetonitrile.

Step-by-Step Methodology:

Preparation: Dissolve 1.0 eq of 2-chloro-3,5-dinitropyridine in anhydrous ethanol (0.1 M

concentration).

Addition: Add 1.1 eq of the amine nucleophile and 1.2 eq of TEA.

Mechanistic Insight: TEA acts as a proton scavenger. The reaction is driven by the

formation of the stable hydrochloride salt.

Reaction: Stir at room temperature. The solution will typically darken (orange/red) due to the

formation of the Meisenheimer complex before collapsing to the product.

Monitoring: Monitor consumption of the starting chloride via TLC (Hexane:EtOAc 3:1).

Isolation: Evaporate solvent. Resuspend residue in water. Filter the solid precipitate.

Recrystallize from Ethanol.
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Figure 2: Operational workflow for the high-throughput synthesis of dinitropyridine derivatives.

Characterization & Data Analysis
Accurate characterization is vital due to the potential for regio-isomers.

Quantitative Data Summary
Technique Parameter

Typical
Observation

Mechanistic Cause

H NMR

Chemical Shift (

)

Downfield shifts (8.5 -

9.5 ppm)

Strong deshielding by

groups.

IR Spectroscopy
(

)

1530-1550 (asym),

1340-1360 (sym)

Characteristic

stretching vibrations.

DSC
(

)

Sharp exotherm >

200°C

Rapid decomposition

of nitro groups

(Explosion hazard).

MS (ESI) or

Ionization depends on

substituent

acidity/basicity.

Spectral Interpretation
In the

H NMR of a 2-substituted-3,5-dinitropyridine:

H-4: Appears as a doublet (or singlet if H-6 is substituted) at highly deshielded regions (~9.0

ppm) due to being flanked by two nitro groups.
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H-6: Appears slightly upfield relative to H-4 but still deshielded (~8.8 ppm).

Coupling: If the nucleophile has protons, look for coupling loss to confirm substitution of the

chlorine.

Safety & Handling (Critical)
Warning: Dinitropyridine derivatives are precursors to or are themselves energetic materials.

Scale: Do not exceed 1-gram scale during initial synthesis until thermal stability (DSC) is

established.

Friction/Impact: Many derivatives (especially ANPyO and PYX analogs) are sensitive to

mechanical stimuli. Use Teflon spatulas; avoid metal-on-metal friction.

Exotherms: Nitration reactions must be temperature-controlled with redundant cooling baths.

Runaway nitration can lead to catastrophic vessel failure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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